Deacetyl Diltiazem N-Oxide
Deacetyl Diltiazem N-Oxide
Brand Name:
Vulcanchem
CAS No.:
122619-90-3
VCID:
VC0133132
InChI:
InChI=1S/C20H24N2O4S/c1-22(2,25)13-12-21-16-6-4-5-7-17(16)27-19(18(23)20(21)24)14-8-10-15(26-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1
SMILES:
C[N+](C)(CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC)[O-]
Molecular Formula:
C20H24N2O4S
Molecular Weight:
388.482
Deacetyl Diltiazem N-Oxide
CAS No.: 122619-90-3
Cat. No.: VC0133132
Molecular Formula: C20H24N2O4S
Molecular Weight: 388.482
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 122619-90-3 |
|---|---|
| Molecular Formula | C20H24N2O4S |
| Molecular Weight | 388.482 |
| IUPAC Name | 2-[(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-N,N-dimethylethanamine oxide |
| Standard InChI | InChI=1S/C20H24N2O4S/c1-22(2,25)13-12-21-16-6-4-5-7-17(16)27-19(18(23)20(21)24)14-8-10-15(26-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1 |
| Standard InChI Key | IUGDJMNXZDLMHP-MOPGFXCFSA-N |
| SMILES | C[N+](C)(CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC)[O-] |
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